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Compound Name: Glycylhistidyllysine

Cat. No.: B1671467 Get Quote

Technical Support Center: GHK-Cu Stock
Solutions
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) for handling GHK-Cu (Copper Peptide) stock solutions to prevent contamination and

ensure experimental success.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for reconstituting lyophilized GHK-Cu powder?

A1: The most common and recommended solvents are sterile, high-purity water or

bacteriostatic water (sterile water containing 0.9% benzyl alcohol).[1] For multi-dose vials,

bacteriostatic water is preferred as the benzyl alcohol acts as a preservative to inhibit bacterial

growth.[2] Avoid using saline, as high salt concentrations can interfere with the copper

chelation, or alcohol-based solutions, which can denature the peptide.

Q2: What is the optimal storage temperature and shelf-life for GHK-Cu solutions?

A2: Lyophilized GHK-Cu powder should be stored at -20°C or lower for long-term stability,

where it can be stable for up to several years.[3] Once reconstituted, the solution should be
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refrigerated at 2-8°C.[1][2] The shelf-life of the reconstituted solution depends on the solvent

used:

In bacteriostatic water, the solution is stable for up to 30 days at 2-8°C.[1][2]

In sterile water without a preservative, it is recommended to use the solution within 7-10

days to minimize the risk of microbial contamination.[1]

For longer-term storage of a reconstituted solution, it is advisable to aliquot it into single-use

sterile vials and freeze them at -20°C. However, it is crucial to avoid repeated freeze-thaw

cycles as this can degrade the peptide.[2]

Q3: What factors can affect the stability of my GHK-Cu stock solution?

A3: Several factors can impact the stability of your GHK-Cu solution:

pH: GHK-Cu is most stable in a neutral or near-neutral pH range, typically between 5.0 and

7.4.[4][5] Strongly acidic environments can cause the copper ion to dissociate from the

peptide, leading to a loss of bioactivity.[6]

Light: Exposure to direct light can degrade the peptide. It is recommended to store solutions

in amber vials or wrapped in aluminum foil to protect them from light.[2]

Temperature: High temperatures can accelerate the degradation of the peptide. Always store

reconstituted solutions in the refrigerator (2-8°C).[1][2]

Incompatible Ingredients: Avoid mixing GHK-Cu with strong oxidizing agents, chelating

agents like EDTA, or certain ingredients such as high concentrations of Vitamin C (ascorbic

acid) or retinol, which can affect its stability.[5][7]

Troubleshooting Guide
Issue 1: My GHK-Cu solution appears cloudy or has visible particles.
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Possible Cause Explanation Recommended Action

Incomplete Dissolution

The peptide has not fully

dissolved in the solvent. This

can happen if the solution is

not mixed properly or if the

concentration is too high.

Gently swirl the vial to

encourage dissolution. Avoid

vigorous shaking, which can

cause foaming and peptide

degradation. If cloudiness

persists, you can try gentle

warming of the vial in your

hand.[8]

Precipitation

The peptide has come out of

solution. This can be due to

incorrect solvent choice,

exceeding the solubility limit, or

improper storage conditions.

Verify that you have used the

correct solvent and that the

concentration is within the

recommended range. You can

try to redissolve the precipitate

by gently warming the solution.

If precipitation continues,

consider preparing a new,

more dilute solution. Filtering

the solution through a sterile

syringe filter can remove

precipitates.[8]

Microbial Contamination

The cloudiness may be due to

the growth of bacteria or fungi

in the solution. This is more

likely if sterile techniques were

not strictly followed during

reconstitution or if the solution

was stored improperly.

Discard the solution

immediately to avoid

compromising your

experiments. Review your

sterile technique for

reconstitution. Always use

sterile solvents and equipment.

Aggregation

The peptide molecules may be

clumping together. This can be

influenced by high peptide

concentrations, the wrong

solvent, or improper mixing.

To prevent aggregation,

consider using a lower

concentration or increasing the

solvent volume. Ensure you

are using a compatible solvent

and avoid excessive agitation

during reconstitution.[8]
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Issue 2: The color of my GHK-Cu solution has changed.

Possible Cause Explanation Recommended Action

pH Shift

A change in the pH of the

solution can affect the copper

complex and alter the color.

The characteristic blue color of

GHK-Cu is due to the copper

ion complex.[9]

Ensure the pH of your solution

is within the stable range (5.0-

7.4).[4][5] If you are adding

other components to your

GHK-Cu solution, check for pH

compatibility.

Interaction with Other

Ingredients

Certain ingredients can

interact with the copper ion in

GHK-Cu, leading to a color

change. For example,

ingredients that can form a

complex with copper ions, like

carnosine or EDTA, may alter

the solution's color.[7]

Review all the components in

your final formulation. If a color

change is observed after

adding a specific ingredient, it

is likely an incompatibility

issue.[7]

Degradation

Over time, or due to improper

storage, the peptide may

degrade, which could

potentially lead to a change in

the solution's appearance.

If you suspect degradation due

to age or improper storage, it is

best to discard the solution

and prepare a fresh one.

Quantitative Data Summary
Table 1: GHK-Cu Stability and Solubility
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Parameter Condition Observation Reference

pH Stability pH 4.5 - 7.4

Stable in aqueous

buffers for at least two

weeks at 60°C.

[4]

pH for Optimal

Structural Integrity
pH 5.0 - 6.5

Maintains structural

integrity and biological

activity.

[5]

Solubility in Water Not specified

1g of GHK-Cu can be

easily dissolved in 5ml

of water.

[7]

Solubility in PBS (pH

7.2)
Not specified

Approximately 5

mg/ml.
[10]

Log D (Hydrophilicity) pH 4.5 - 7.4

-2.38 to -2.49,

indicating a highly

hydrophilic nature.

[4]

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized GHK-Cu

Objective: To correctly reconstitute lyophilized GHK-Cu powder to a desired concentration for

experimental use, while maintaining sterility.

Materials:

Vial of lyophilized GHK-Cu powder

Bacteriostatic water or sterile water for injection

Sterile syringes and needles

Alcohol swabs

Sterile, empty vials for aliquoting (optional)
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Procedure:

Preparation: Work in a clean and sterile environment, such as a laminar flow hood. Allow the

lyophilized GHK-Cu vial and the solvent to reach room temperature before reconstitution.[1]

Sterilization: Wipe the rubber stoppers of both the GHK-Cu vial and the solvent vial with an

alcohol swab and allow them to air dry.

Solvent Aspiration: Using a sterile syringe, draw up the calculated volume of bacteriostatic or

sterile water.

Injection: Slowly inject the solvent into the GHK-Cu vial, directing the stream against the side

of the vial to avoid foaming and potential peptide degradation. Do not inject directly onto the

lyophilized powder.[1]

Dissolution: Gently swirl the vial until the powder is completely dissolved. Do not shake

vigorously. The solution should be clear and blue.[2][9]

Storage: If not for immediate use, store the reconstituted solution in the refrigerator at 2-8°C.

For long-term storage, aliquot the solution into sterile vials and freeze at -20°C.[2]

Visualizations

Preparation
Reconstitution (Aseptic Technique)

Storage & Use

Start: Lyophilized GHK-Cu Sterile Solvent (e.g., Bacteriostatic Water)
Reconstitute Powder Gentle Swirling to Dissolve GHK-Cu Stock Solution

Store at 2-8°C (Short-term)
 or -20°C (Long-term, Aliquoted)

Use in Experiment

Click to download full resolution via product page

Caption: Experimental workflow for GHK-Cu stock solution preparation.
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Cellular Effects

Extracellular Matrix (ECM) Regulation Growth Factor Stimulation
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GHK-Cu
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Modulation of MMPs/TIMPs ↑ VEGF ↑ FGF↑ Collagen Synthesis↑ Elastin Synthesis ↑ GAGs Synthesis

Wound Healing & Tissue RepairAnti-Aging Effects
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Caption: Simplified signaling pathways influenced by GHK-Cu.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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